2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C15H17N5OS/c1-9-8-22-14(16-9)18-13(21)10-5-6-12-17-11(15(2,3)4)7-20(12)19-10/h5-8H,1-4H3,(H,16,18,21)
• InChI Key: FYHNIKHLYVYMSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=NN3C=C(N=C3C=C2)C(C)(C)C
• Molecular Formula: C15H17N5OS
• Molecular Weight: 315.4 g/mol
• CAS No.: 2549040-85-7

Description

2-tert-Butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide, also known as 2-tert-Butyl-N-imidazopyridazine-6-carboxamide, is a synthetic compound that has been used in a variety of scientific experiments, including those related to drug synthesis and drug delivery. This compound has been studied extensively due to its unique properties and potential applications in drug synthesis and delivery.

Scientific Research Applications

2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide-N-imidazopyridazine-6-carboxamide has been used in a variety of scientific experiments. It has been used in drug synthesis as a starting material for the synthesis of a wide range of compounds. It has also been used in drug delivery, as it can form a stable complex with a drug molecule, allowing for the controlled release of the drug. Additionally, it has been used in the synthesis of other compounds, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide-N-imidazopyridazine-6-carboxamide is not well understood. However, it is believed that the compound binds to the active site of a target molecule, allowing it to form a stable complex. This complex then facilitates the transfer of the drug molecule to its target molecule, resulting in the desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound-N-imidazopyridazine-6-carboxamide are not well understood. However, it is believed that the compound may have a variety of effects on the body, including the inhibition of certain enzymes and the activation of certain receptors. Additionally, it is believed that the compound may interact with other molecules, resulting in a variety of effects.

Advantages and Limitations for Lab Experiments

2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide-N-imidazopyridazine-6-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable in a variety of conditions. Additionally, it can form a stable complex with a drug molecule, allowing for the controlled release of the drug. However, the compound can be toxic in large doses, and it can be difficult to control the release of the drug.

Future Directions

The potential future directions for 2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide-N-imidazopyridazine-6-carboxamide are numerous. It could be used to develop new drugs or drug delivery systems, to study the effects of drugs on the body, or to study the effects of other compounds on the body. Additionally, it could be used in the synthesis of other compounds, such as polymers and dyes. Finally, it could be used to study the mechanisms of action of other compounds, or to develop new methods for drug synthesis and delivery.

Synthesis Methods

2-tert-butyl-N-(4-methyl-1,3-thiazol-2-yl)imidazo[1,2-b]pyridazine-6-carboxamide-N-imidazopyridazine-6-carboxamide can be synthesized using a variety of methods. The most common method involves the condensation reaction between 4-methyl-1,3-thiazol-2-yl and N-imidazopyridazine-6-carboxamide. This reaction is catalyzed by a base such as potassium carbonate or sodium hydroxide. The reaction forms a stable intermediate, which is then treated with tert-butyl chloride. The resulting product is a white solid that can be purified by recrystallization.